Cas no 2172105-20-1 (tert-butyl 2-(1-sulfanylethyl)morpholine-4-carboxylate)

• Product Name: tert-butyl 2-(1-sulfanylethyl)morpholine-4-carboxylate
• CAS No: 2172105-20-1
• MF: C₁₁H₂₁NO₃S
• MW: 247.354342222214
• CID: 6429448
• PubChem ID: 165485035
• Update Time: 2025-06-08

tert-butyl 2-(1-sulfanylethyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-(1-sulfanylethyl)morpholine-4-carboxylate
• EN300-1288865
• 2172105-20-1

• Inchi： 1S/C11H21NO3S/c1-8(16)9-7-12(5-6-14-9)10(13)15-11(2,3)4/h8-9,16H,5-7H2,1-4H3
• InChI Key： ODELRUQVMNXWHL-UHFFFAOYSA-N
• SMILES： SC(C)C1CN(C(=O)OC(C)(C)C)CCO1

Computed Properties

• Exact Mass: 247.12421471g/mol
• Monoisotopic Mass: 247.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.8Ų

Additional information on tert-butyl 2-(1-sulfanylethyl)morpholine-4-carboxylate

Introduction to Tert-butyl 2-(1-sulfanylethyl)morpholine-4-carboxylate (CAS No. 2172105-20-1)

Tert-butyl 2-(1-sulfanylethyl)morpholine-4-carboxylate, identified by the chemical compound code CAS No. 2172105-20-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of morpholine derivatives, which are known for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a tert-butyl group, a sulfanylethyl side chain, and a morpholine-4-carboxylate moiety, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The tert-butyl group in the molecular structure enhances the lipophilicity of the compound, which can be advantageous for improving membrane permeability and bioavailability in drug formulations. This characteristic is particularly relevant in the design of orally active pharmaceuticals where efficient absorption through biological membranes is critical. Additionally, the sulfanylethyl moiety introduces a polar sulfonamide group, which is known to participate in hydrogen bonding and hydrophilic interactions. These interactions can influence the compound's solubility, stability, and binding affinity to biological targets.

The morpholine-4-carboxylate component of the molecule provides a nitrogen-rich heterocyclic framework, which is commonly found in biologically active compounds. Morpholine derivatives have been extensively studied for their pharmacological properties, including antimicrobial, anti-inflammatory, and antiviral activities. The carboxylate group at the fourth position further extends the compound's potential for functionalization, allowing for further derivatization to tailor specific biological effects.

In recent years, there has been growing interest in exploring novel morpholine derivatives as potential therapeutic agents. The unique combination of structural elements in Tert-butyl 2-(1-sulfanylethyl)morpholine-4-carboxylate positions it as a promising scaffold for drug discovery. Researchers have been investigating its potential applications in various therapeutic areas, including central nervous system disorders, cardiovascular diseases, and infectious diseases. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in pathophysiological processes.

One of the most compelling aspects of this compound is its synthetic versatility. The presence of multiple reactive sites allows for diverse chemical modifications, enabling chemists to explore a wide range of analogues with tailored properties. For instance, modifications at the tert-butyl group or the sulfanylethyl side chain could alter lipophilicity and metabolic stability, while changes to the morpholine-4-carboxylate moiety could fine-tune binding interactions with biological targets. This flexibility makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at optimizing pharmacological activity.

The pharmaceutical industry has increasingly recognized the importance of advanced intermediates like Tert-butyl 2-(1-sulfanylethyl)morpholine-4-carboxylate in accelerating drug development pipelines. By providing a robust starting point for further chemical manipulation, such compounds can significantly reduce the time and cost associated with bringing new therapies to market. Moreover, advancements in computational chemistry and high-throughput screening technologies have enabled more efficient identification of lead compounds derived from these intermediates.

Recent research has also highlighted the potential role of morpholine derivatives in addressing emerging challenges in medicine. For example, studies have explored their use as adjuvants in vaccine formulations or as modulators of immune responses. The structural features of Tert-butyl 2-(1-sulfanylethyl)morpholine-4-carboxylate, including its ability to interact with biological macromolecules through hydrogen bonding and hydrophobic effects, make it well-suited for such applications.

From a synthetic chemistry perspective, this compound exemplifies the importance of functional group interplay in designing molecules with desired properties. The combination of lipophilic and hydrophilic elements ensures balanced solubility characteristics, while the presence of multiple reactive sites allows for extensive derivatization. These features make it an invaluable tool for synthetic chemists working on complex molecular architectures.

In conclusion,Tert-butyl 2-(1-sulfanylethyl)morpholine-4-carboxylate (CAS No. 2172105-20-1) represents a significant advancement in pharmaceutical chemistry. Its unique structural composition offers numerous opportunities for further research and development across various therapeutic domains. As our understanding of biological mechanisms continues to evolve,this compound is poised to play a crucial role in shaping future medical treatments.